Cas no 1823243-88-4 ({5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol)

• Product Name: {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol
• CAS No: 1823243-88-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6064159
• PubChem ID: 129967806
• Update Time: 2025-05-21

{5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1823243-88-4
• EN300-12616292
• {5-benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol
• {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol

• Inchi： 1S/C14H20N2O/c17-10-14-13-9-16(8-12(13)6-15-14)7-11-4-2-1-3-5-11/h1-5,12-15,17H,6-10H2
• InChI Key： DNYYNTAMNHOBFN-UHFFFAOYSA-N
• SMILES： OCC1C2CN(CC3C=CC=CC=3)CC2CN1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol

{5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol: A Comprehensive Overview

The compound with CAS No 1823243-88-4, commonly referred to as {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development.

Key Features of {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol

The molecular structure of {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol is characterized by a unique bicyclic framework. The octahydropyrrolo[3,4-c]pyrrole ring system provides a rigid and versatile scaffold, while the benzyl group at position 5 introduces additional complexity and functionality. The methanol group at position 1 further enhances the compound's reactivity and bioavailability.

Synthesis and Characterization

The synthesis of {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol involves a multi-step process that typically begins with the preparation of the octahydropyrrolo[3,4-c]pyrrole core. This is followed by functionalization at specific positions to introduce the benzyl and methanol groups. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex molecule with high enantioselectivity.

Physical and Chemical Properties

{5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol exhibits interesting physical properties, including a high melting point and moderate solubility in organic solvents. Its chemical stability under various conditions has been extensively studied, making it suitable for use in diverse chemical reactions and biological assays.

Biological Activity and Applications

Recent studies have highlighted the potential of {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol as a lead compound in drug discovery. Preclinical trials have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases and cancer. Additionally, its unique structure suggests potential applications in the development of novel antibiotics and anti-inflammatory agents.

Safety Considerations

As with any chemical compound, proper handling and storage of {5-Benzyl-octahydropyrrolo[3,4-c]pyrrol-1-yl}methanol are essential to ensure safety in both laboratory and industrial settings. Occupational exposure limits have been established based on its physical properties and toxicological profile.